2-(Trifluoromethyl)phenylglyoxal hydrate

• IUPAC Name: 2-oxo-2-[2-(trifluoromethyl)phenyl]acetaldehyde;hydrate
• InChI: InChI=1S/C9H5F3O2.H2O/c10-9(11,12)7-4-2-1-3-6(7)8(14)5-13;/h1-5H;1H2
• InChI Key: HBDWKZYNXMESGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C=O)C(F)(F)F.O
• Molecular Formula: C9H7F3O3
• DSSTOX Substance ID: DTXSID20382557
• Molecular Weight: 220.14 g/mol
• CAS RN: 745783-91-9

Description

2-(Trifluoromethyl)phenylglyoxal hydrate is a chemical compound with the molecular formula C9H7F3O3. It has a molecular weight of 220.15.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H5F3O2.H2O/c10-9(11,12)7-4-2-1-3-6(7)8(14)5-13;/h1-5H;1H2. The compound consists of a phenyl ring substituted with a trifluoromethyl group and a glyoxal group, along with a hydrate group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 220.14 g/mol. It has one hydrogen bond donor and six hydrogen bond acceptors. The compound’s complexity, as computed by PubChem, is 235.

Scientific Research Applications

Gas Hydrate Research in Food Technology

• Application of CO2 Hydrate Technology : A review covers ongoing hydrate research in food technology with a focus on CO2 application as a hydrate. The technology has been applied in the concentration of juices, desalination, carbonation, and food preservation, demonstrating effective juice concentration and other applications. This suggests the potential for using hydrate technologies in novel applications within the food industry (Srivastava et al., 2021).

Advances in Epoxy Polymers and Anticorrosive Coatings

• Development of Epoxy Polymers for Anticorrosive Coatings : This review delves into the development and application of epoxy polymers and their composites, highlighting their potential as anticorrosive coatings for carbon steel in marine environments. The use of computational approaches and density functional theory (DFT) calculations to understand their properties and efficacy points to the importance of computational chemistry in developing new materials (Hsissou, 2021).

Exploration of Fluoroalkylation in Aqueous Media

• Aqueous Fluoroalkylation for Green Chemistry : This review emphasizes the progress in developing fluoroalkylation reactions in water or in the presence of water, aiming for environment-friendly conditions. The significant role of fluorine-containing functionalities in pharmaceuticals, agrochemicals, and materials, alongside the push for greener synthesis methods, suggests potential research angles for compounds like 2-(Trifluoromethyl)phenylglyoxal hydrate (Song et al., 2018).

Gas Hydrate Development and Energy Resource

• Natural Gas Hydrate as an Energy Resource : Reviews on gas hydrates, including their potential as an energy resource and the challenges associated with their production, provide a backdrop for considering how novel compounds might play a role in enhancing hydrate formation or dissociation processes for energy applications (Chong et al., 2016).

Safety and Hazards

2-(Trifluoromethyl)phenylglyoxal hydrate is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure), with the target organ being the respiratory system.